Guanidine Hydroiodide

• IUPAC Name: guanidine;hydroiodide
• InChI: InChI=1S/CH5N3.HI/c2-1(3)4;/h(H5,2,3,4);1H
• InChI Key: UUDRLGYROXTISK-UHFFFAOYSA-N
• Canonical SMILES: C(=N)(N)N.I
• Molecular Formula: CH6IN3
• Molecular Weight: 186.98 g/mol
• CAS RN: 19227-70-4

Description

Guanidine Hydroiodide is a compound with the molecular formula CH6IN3. It’s used in various applications, including as a passivating material for enhancing grain boundaries and improving the open-circuit voltage in the fabrication of polymeric solar cells. It has also been demonstrated that guanidinium iodide (GI) based additives show significant enhancement in carrier lifetimes and open-circuit voltages in hybrid organic-inorganic perovskite solar cells.

Synthesis Analysis

Guanidines can be synthesized through various methods. One approach involves a sequential one-pot synthesis of N,N’-disubstituted guanidines from N-chlorophthalimide, isocyanides, and amines. Another method involves the reaction of N-chlorophthalimide with isocyanides and amines via N-phthaloyl-guanidines. A different approach involves the reaction of one measure of N-{[7-(4,5-dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene]carbamothioyl}benzamide with one measure of aniline in the presence of mercury (II) chloride and triethylamine in anhydrous dimethylformamide.

Molecular Structure Analysis

The molecular structure of Guanidine Hydroiodide consists of a guanidine molecule and a hydroiodide ion. The guanidine molecule is planar due to the conjugation between the lone pairs of the nitrogen atoms and the imine double bond.

Chemical Reactions Analysis

Guanidine derivatives display excellent activity in the enantioselective reactions of oxazolones with different electrophiles. They also play a crucial role in various biochemical processes and serve as valuable scaffolds in organocatalysis and precursors for the synthesis of heterocycles.

Physical And Chemical Properties Analysis

Guanidine Hydroiodide has a boiling point of 189.7±0.0 °C at 760 mmHg and a vapour pressure of 0.4±0.0 mmHg at 25°C. It also has an enthalpy of vaporization of 44.0±0.0 kJ/mol. Guanidine is a strong monobasic Brønsted base, which readily absorbs water and carbon dioxide from air.

Scientific Research Applications

Synthesis of Diverse Guanidines

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Guanidine Derivative Synthesis

Guanidine Hydroiodide is used in the synthesis of the guanidine derivative N-{(7-(4,5-Dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene)amino. .

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Guanidylation of Amines

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Safety And Hazards

Guanidine Hydroiodide can be harmful if swallowed or inhaled. It can cause skin irritation and serious eye irritation. It’s advised to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area.

Q & A

Q1: What are the key applications of Guanidine Hydroiodide in material science?

A1: Guanidine Hydroiodide (GAI) has shown promise in the development of organic-inorganic hybrid perovskite materials for solar cell applications. [, , ] Research indicates that GAI can be used as a precursor in the fabrication of thin films for these solar cells. [, , ] Specifically, GAI reacts with tin iodide (SnI2) to form the perovskite structure C(NH2)3SnI3. []

Q2: How does the addition of Guanidine Hydroiodide impact perovskite solar cell performance?

A2: Studies have explored the impact of adding Guanidine Hydroiodide (GAI) and related compounds during different stages of perovskite solar cell fabrication. [] These studies suggest that GAI, when added to specific precursor solutions, can influence the crystallinity and orientation of the perovskite structure, ultimately impacting solar cell efficiency and stability. [] The exact mechanism of this impact varies depending on the stage at which GAI is introduced during the synthesis process. []

Q3: Are there insights into the reaction dynamics of Guanidine Hydroiodide with Tin Iodide in thin film formation?

A3: Yes, in situ infrared multiple-angle incidence-resolved spectroscopy (IR-MAIRS) analysis has been used to study the formation of C(NH2)3SnI3 (GASnI3) thin films from GAI and SnI2 bilayers. [] This research suggests a diffusion-controlled reaction mechanism, where the formation rate of GASnI3 is influenced by the reaction temperature. []

Q4: How does Guanidine Hydroiodide compare to other additives in terms of its impact on perovskite solar cell properties?

A4: Studies have compared the effects of GAI with additives like guanidine thiocyanate (GASCN) and methylamine thiocyanate (MASCN) on perovskite solar cells. [] While all three additives improved cell efficiency and stability, their mechanisms of action differed. [] This suggests that the choice of additive and its integration method can be tailored to target specific improvements in perovskite solar cell performance.

Q5: Beyond solar cells, are there other applications of Guanidine Hydroiodide?

A5: Guanidine Hydroiodide has been investigated for its potential use as a radiopaque substance in medical imaging. [] The presence of iodine in GAI contributes to its ability to absorb X-rays, making it a potential candidate for enhancing the visibility of specific tissues or structures during X-ray examination. []

Q6: Can Guanidine Hydroiodide be synthesized easily?

A6: Yes, one-step synthesis methods for cyclic Guanidine Hydroiodides have been reported. [] These methods involve reacting isothiouronium iodides with various amines in tetrahydrofuran, resulting in the formation of cyclic Guanidine Hydroiodides. [] Subsequent neutralization yields the desired substituted cyclic guanidines. []